Cas no 275795-16-9 (1,1'-Biphenyl,3-(1,1-dimethylethyl)-4-nitroso-)

• Product Name: 1,1'-Biphenyl,3-(1,1-dimethylethyl)-4-nitroso-
• CAS No: 275795-16-9
• MF: C₁₆H₁₇NO
• MW: 239.312284231186
• CID: 277964
• PubChem ID: 3025978
• Update Time: 2025-04-19

1,1'-Biphenyl,3-(1,1-dimethylethyl)-4-nitroso- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,3-(1,1-dimethylethyl)-4-nitroso-
• 2-tert-butyl-1-nitroso-4-phenylbenzene
• 3-tert-Butyl-4-nitrosobiphenyl
• 3-(1,1-Dimethylethyl)-4-nitroso-1,1'-biphenyl
• 1,1'-Biphenyl, 3-(1,1-dimethylethyl)-4-nitroso-
• 275795-16-9
• DTXSID90181978
• CCRIS 8748

• Inchi： 1S/C16H17NO/c1-16(2,3)14-11-13(9-10-15(14)17-18)12-7-5-4-6-8-12/h4-11H,1-3H3
• InChI Key： VJANPCXLBDGFCT-UHFFFAOYSA-N
• SMILES： O=NC1=CC=C(C2C=CC=CC=2)C=C1C(C)(C)C

Computed Properties

• Exact Mass: 239.13111
• Monoisotopic Mass: 239.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.6
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• Density: 1
• Boiling Point: 373.6°C at 760 mmHg
• Flash Point: 154.1°C
• Refractive Index: 1.543
• PSA: 29.43